Cas no 1805847-92-0 (4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid)

• Product Name: 4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid
• CAS No: 1805847-92-0
• MF: C₁₁H₁₁ClO₄S
• MW: 274.720641374588
• CID: 4940285
• Update Time: 2025-10-21

4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid

• Inchi： 1S/C11H11ClO4S/c12-5-7(13)3-6-1-2-8(9(17)4-6)10(14)11(15)16/h1-2,4,10,14,17H,3,5H2,(H,15,16)
• InChI Key： DYOFPFPGHHUCPI-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(=C(C=1)S)C(C(=O)O)O)=O

Computed Properties

• Exact Mass: 274.0066577 g/mol
• Monoisotopic Mass: 274.0066577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6
• Molecular Weight: 274.72

Additional information on 4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid

4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic Acid (CAS No. 1805847-92-0): An Overview of Its Structure, Properties, and Potential Applications

4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid (CAS No. 1805847-92-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of mercaptomandelic acids, which are known for their diverse pharmacological properties, including antioxidant, anti-inflammatory, and anti-cancer activities.

The molecular structure of 4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid is characterized by a benzene ring substituted with a mercapto group at the 2-position and a 3-chloro-2-oxopropyl group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the potential of 4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid in the treatment of oxidative stress-related disorders. Oxidative stress is a condition characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify these reactive intermediates. The mercapto group in the molecule is known to act as a potent antioxidant by scavenging free radicals and reducing oxidative damage to cellular components.

In addition to its antioxidant properties, 4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid has shown promise in modulating inflammatory responses. Inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease are associated with chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

The anti-cancer potential of 4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid has also been explored in several studies. Cancer cells often exhibit increased levels of ROS and altered redox homeostasis, which can be exploited for therapeutic benefit. Research has shown that this compound can induce apoptosis (programmed cell death) in cancer cells by disrupting redox balance and activating caspase-dependent signaling pathways. Furthermore, it has been found to inhibit cell proliferation and migration, suggesting its potential as a chemotherapeutic agent.

Beyond its therapeutic applications, 4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid has also been investigated for its use in chemical synthesis and analytical methods. The presence of the mercapto group makes it a valuable reagent for thiol-mediated reactions, such as thiol-disulfide exchange and thiol-Michael addition. These reactions are widely used in organic synthesis for the preparation of complex molecules and functional materials.

In terms of analytical applications, 4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid can be used as a derivatizing agent for the detection and quantification of various analytes. The mercapto group can react with electrophilic compounds to form stable derivatives that are more easily detectable by techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). This property makes it useful in environmental monitoring, food safety analysis, and clinical diagnostics.

The synthesis of 4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid typically involves multi-step reactions starting from readily available precursors. One common approach is to react 4-chlorobenzaldehyde with thioglycolic acid to form the corresponding thioester, followed by reduction to the alcohol and subsequent oxidation to the carboxylic acid. The final step involves substitution with 3-chloroacrylonitrile to introduce the 3-chloro-2-oxopropyl group. Optimization of these synthetic routes is crucial for achieving high yields and purity levels suitable for both research and industrial applications.

In conclusion, 4-(3-Chloro-2-oxopropyl)-2-mercaptomandelic acid (CAS No. 1805847-92-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, chemical synthesis, and analytical methods. Its unique structural features endow it with potent antioxidant, anti-inflammatory, and anti-cancer properties, making it an attractive candidate for further development as a therapeutic agent. Additionally, its reactivity as a thiol-containing compound opens up opportunities for use in synthetic chemistry and analytical techniques. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.